Cas no 20968-04-1 (bis(4-chlorophenyl)acetonitrile)

bis(4-chlorophenyl)acetonitrile structure

20968-04-1 structure

Product Name:bis(4-chlorophenyl)acetonitrile

CAS No:20968-04-1

Molecular Formula:C₁₄H₉NCl₂

Molecular Weight:262.13396

MDL:MFCD19303617

CID:1397243

PubChem ID:8806

bis(4-chlorophenyl)acetonitrile Properties

Names and Identifiers

- bis(4-chlorophenyl)acetonitrile
- Benzeneacetonitrile, 4-chloro-alpha-(4-chlorophenyl)-
- BIS(P-CHLOROPHENYL)ACETONITRILE
- 2,2-bis(4-chlorophenyl)acetonitrile
- DTXSID80175144
- BS-15940
- FOWHYJUXPOOLJN-UHFFFAOYSA-N
- Bis(p-chlorophenyl)acetonitrile, 95%
- AKOS022507371
- SCHEMBL7825067
- 2,2-bis(4-chlorophenyl)-acetonitrile
- p,p'-Ddcn
- CS-0163191
- MFCD19303617
- Benzeneacetonitrile, 4-chloro-.alpha.-(4-chlorophenyl)-
- 20968-04-1
- DTXCID8097635
- MDL： MFCD19303617
- InChIKey： FOWHYJUXPOOLJN-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H9Cl2N/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-8,14H
- SMILES： C1=CC(=CC=C1C(C#N)C2=CC=C(C=C2)Cl)Cl

Computed Properties

Exact Mass: 261.01137
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 261.0112047g/mol
Heavy Atom Count: 17
Complexity: 258
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.7
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

bis(4-chlorophenyl)acetonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002KTL-100mg	Benzeneacetonitrile, 4-chloro-α-(4-chlorophenyl)-	20968-04-1	97%	100mg	$14.00	2025-02-19
A2B Chem LLC	AB19497-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	$28.00	2024-04-20
Aaron	AR002L1X-100mg	Benzeneacetonitrile, 4-chloro-α-(4-chlorophenyl)-	20968-04-1	95%	100mg	$19.00	2025-01-21
abcr	AB494373-250mg	Bis(p-chlorophenyl)acetonitrile, 95%; .	20968-04-1	95%	250mg	€146.00	2024-08-02
Ambeed	A430424-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	$37.0	2024-08-03
Chemenu	CM342004-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	95%+	100mg	$143	2022-06-12
Cooke Chemical	BD3308445-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	RMB 174.40	2025-02-21
eNovation Chemicals LLC	D582700-1g	bis(p-chlorophenyl)acetonitrile	20968-04-1	95%	1g	$335	2022-10-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1233831-250mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	250mg	￥440	2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B47345-100mg	2,2-Bis(4-chlorophenyl)acetonitrile	20968-04-1	97%	100mg	¥230.0

bis(4-chlorophenyl)acetonitrile Related Literature

1. Semiconducting layered technetium dichalcogenides: insights from first-principles

Philippe F. Weck,Eunja Kim,Kenneth R. Czerwinski Dalton Trans., 2013,42, 15288-15295
2. Activating VS2 basal planes for enhanced NRR electrocatalysis: the synergistic role of S-vacancies and B dopants†

Qingqing Li,Yali Guo,Ye Tian,Wuming Liu,Ke Chu J. Mater. Chem. A, 2020,8, 16195-16202
3. Microwave-assisted benzyl mono- and dibromination in diethyl carbonate as environmentally friendly alternative to radical bromination in carbon tetrachloride

Subramanya R. K. Pingali,Sunil K. Upadhyay Green Chem., 2011,13, 928-933
4. On the electrochemical impedance of InP and GaAs electrodes in indifferent electrolyte. Part 1. Analytical description of the frequency dispersion

Phys. Chem. Chem. Phys., 1999,1, 3607-3615
5. CO2 reduction at low overpotential on Cu electrodes in the presence of impurities at the subsurface

Agnieszka Kuc,Thomas Frauenheim,Thomas Heine J. Mater. Chem. A, 2014,2, 4885-4889
6. Catalysts by the meter: rapid screening approach of N-heterocyclic carbeneligand based catalysts†‡

Carolin Lang,Ute Gärtner,Oliver Trapp Chem. Commun., 2011,47, 391-393
7. Evaluation of intercellular communication between breast cancer cells and adipose-derived stem cells via passive diffusion in a two-layer microfluidic device†

Sharif M. Rahman,Joshua M. Campbell,Rachael N. Coates,Katie M. Render,C. Ethan Byrne,Elizabeth C. Martin,Adam T. Melvin Lab Chip, 2020,20, 2009-2019
8. 68. Carcinogenic nitrogen compounds. Part XXIX. 2,5-Diethylaniline and benzacridines derived therefrom

J. Chem. Soc., 1961, 384-388
9. Inside back cover

J. Mater. Chem. A, 2019,7, 20967-20967
10. Capillary electrophoresis–time-of-flight mass spectrometry of drugs of abuse

Analyst, 1998,123, 1449-1454

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles

20968-04-1 (bis(4-chlorophenyl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:20968-04-1)bis(4-chlorophenyl)acetonitrile

Purity:99%

Quantity:1g

Price($):159.0